2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-[4-(2,5-dimethylpyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H21FN6O2/c1-13-12-15(25(2)24-13)19(29)26-8-10-27(11-9-26)20-22-17(16(21)18(28)23-20)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3,(H,22,23,28)
• InChI Key: PRMLXGDBJVNGCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4=CC=CC=C4)C
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. It has a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles.

Molecular Structure Analysis

Pyrazole refers to both an unsaturated parent chemical and a family of simple aromatic ring organic compounds of the heterocyclic diazole series, which are distinguished by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Chemical Reactions Analysis

A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives. The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. The synthesized pyrazole derivative (compound 13) exhibited remarkable antileishmanial activity against Leishmania aethiopica clinical isolates. .

Antimalarial Potential

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health concern. Compounds 14 and 15 from this pyrazole series demonstrated potent inhibition against Plasmodium berghei. .

Medicinal Chemistry Applications

Pyrazole derivatives find applications in medicinal chemistry. Researchers have explored their use as c-Met inhibitors and modulators of GABA_A receptors. .

Fluorescent Probes

The heterocyclic nature of pyrazoles makes them suitable as fluorescent probes. .

Polymers and Conductivity

Interestingly, the decomposition product of this compound acts as a nucleating agent for another material (DMBI-H). .

Regioselective Synthesis

Recent work involved the regioselective synthesis of 7-(trifluoromethyl)-3-(aryldiazenyl)pyrazolo[1,5-a]pyrimidin-2-amines. .

Future Directions

The future directions for this compound could involve further exploration of its potential applications in various fields, such as medicinal chemistry and drug discovery, based on the properties of its components like pyrazole.